Cas no 80025-46-3 (1H-Pyrazole-4-carbonitrile,5-amino-1-(2,3,4-trichlorophenyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile,5-amino-1-(2,3,4-trichlorophenyl)-
• CAS No: 80025-46-3
• MF: C₁₀H₅Cl₃N₄
• MW: 287.532498121262
• CID: 724196
• PubChem ID: 3018901
• Update Time: 2025-04-19

1H-Pyrazole-4-carbonitrile,5-amino-1-(2,3,4-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,5-amino-1-(2,3,4-trichlorophenyl)-
• 5-amino-1-(2,3,4-trichlorophenyl)-1H-pyrazole-4-carbonitrile
• 5-amino-1-(2,3,4-trichlorophenyl)pyrazole-4-carbonitrile
• DTXSID101000917
• NS00060663
• DBFMKRVPJIOMHQ-UHFFFAOYSA-N
• 80025-46-3
• 5-Amino-4-cyano-1-(2,3,4-trichlorophenyl)pyrazole
• 5-amino-4-cyano-1-(2,3,4-trichlorophenyl)-1H-pyrazole
• 1H-Pyrazole-4-carbonitrile, 5-amino-1-(2,3,4-trichlorophenyl)-
• SCHEMBL9453060
• EINECS 279-369-7

• Inchi： 1S/C10H5Cl3N4/c11-6-1-2-7(9(13)8(6)12)17-10(15)5(3-14)4-16-17/h1-2,4H,15H2
• InChI Key： DBFMKRVPJIOMHQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1N1C(=C(C#N)C=N1)N)Cl)Cl

Computed Properties

• Exact Mass: 285.958
• Monoisotopic Mass: 285.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.65
• Boiling Point: 490.4°C at 760 mmHg
• Flash Point: 250.4°C
• Refractive Index: 1.714